Cas no 134309-86-7 (α-Hydroxymethyl-D-tyrosine)

• Product Name: α-Hydroxymethyl-D-tyrosine
• CAS No: 134309-86-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 900087
• Update Time: 2025-07-22

α-Hydroxymethyl-D-tyrosine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-hydroxy-2-(4-hydroxybenzyl)propanoic acid
• (-)-ALPHA-[HYDROXYMETHYL]TYROSINE
• (S)-Α-(HYDROXYMETHYL)TYROSINE
• 2-amino-2-(hydroxymethyl)-3-(4-hydroxyphenyl)propanoic acid
• α-Hydroxymethyl-D-tyrosine
• A-Hydroxymethyl-D-tyrosine
• A-Hydroxymethyl-L-tyrosine
• p-Hydroxy-benzylserin

• Inchi： 1S/C10H13NO4/c11-10(6-12,9(14)15)5-7-1-3-8(13)4-2-7/h1-4,12-13H,5-6,11H2,(H,14,15)
• InChI Key： KQAABALABGCGPM-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)(CC1C=CC(=CC=1)O)N

Computed Properties

• Exact Mass: 211.08400

Experimental Properties

• PSA: 103.78000
• LogP: 0.40940

α-Hydroxymethyl-D-tyrosine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on α-Hydroxymethyl-D-tyrosine

α-Hydroxymethyl-D-tyrosine (CAS No. 134309-86-7): A Comprehensive Overview

α-Hydroxymethyl-D-tyrosine, with the chemical formula C₉H₁₁NO₄, is a significant compound in the field of pharmaceutical chemistry and biochemistry. Its CAS number, CAS No. 134309-86-7, uniquely identifies it in scientific literature and databases, facilitating accurate research and application. This compound has garnered attention due to its structural similarity to D-tyrosine, a non-proteinogenic amino acid with various biological roles.

The< strong>α-hydroxymethyl moiety in its structure imparts unique chemical properties, making it a versatile intermediate in synthetic chemistry. This feature has been exploited in the development of novel therapeutic agents and biochemical probes. Recent studies have highlighted its potential in modulating enzymatic pathways and influencing metabolic processes, particularly in the context of neurodegenerative diseases and cancer research.

In the realm of drug discovery, α-hydroxymethyl-D-tyrosine has been investigated for its ability to serve as a precursor in the synthesis of more complex molecules. Its chiral center allows for the creation of enantiomerically pure compounds, which are often crucial for achieving desired pharmacological effects. Researchers have leveraged this property to develop analogs of existing drugs, aiming to enhance their efficacy and reduce side effects.

One of the most compelling areas of research involving α-hydroxymethyl-D-tyrosine is its role in antioxidant mechanisms. The hydroxymethyl group can participate in redox reactions, potentially neutralizing reactive oxygen species (ROS) that contribute to cellular damage. Preliminary studies suggest that this compound may offer protection against oxidative stress-induced pathologies, such as those seen in aging and neuroinflammatory conditions.

The biochemical significance of D-tyrosine extends beyond its structural role in α-hydroxymethyl-D-tyrosine. D-Tyrosine itself is involved in the synthesis of neurotransmitters like dopamine and norepinephrine, which are critical for mood regulation and stress response. By studying derivatives like α-hydroxymethyl-D-tyrosine, scientists aim to uncover new insights into these pathways and develop targeted interventions.

Recent advances in computational chemistry have enabled more precise modeling of how α-hydroxymethyl-D-tyrosine interacts with biological targets. These simulations have helped predict potential drug candidates and optimize their molecular design. Such computational approaches are complemented by experimental validation, where researchers synthesize and test derivatives to assess their biological activity.

The pharmaceutical industry has shown interest in exploring α-hydroxymethyl-D-tyrosine for its potential applications in personalized medicine. By understanding how individual genetic profiles influence responses to this compound, developers can tailor therapeutic strategies to specific patient populations. This aligns with broader trends in precision healthcare, where biomarkers guide treatment decisions.

In conclusion, α-hydroxymethyl-D-tyrosine (CAS No. 134309-86-7) represents a promising area of research with implications for multiple therapeutic domains. Its unique structural features and biological activities make it a valuable tool for both academic investigation and industrial development. As research continues to unfold, this compound is likely to play an increasingly important role in addressing complex medical challenges.